Research in highway safety continues to struggle to address two potentially important issues; the role that unobserved factors may play on resulting crash and injury-severity likelihoods, and the issue of identification in safety modeling caused by the self-selective sampling inherent in commonly used safety data (the fact that drivers in observed crashes are not a random sample of the driving population, with riskier drivers being over-represented in crash data bases). This paper addresses unobserved heterogeneity using mixing distributions and attempts to provide insight into the potential sample-selection problem by considering data before and during the COVID-19 pandemic. Based on a survey of vehicle usage (vehicle miles traveled) and subsequent statistical modeling, there is evidence that riskier drivers likely made up a larger proportion of vehicle miles traveled during the pandemic than before, suggesting that the increase in injury severities observed during COVID-19 could potentially be due to the over-representation of riskier drivers in observed crash data. However, by exploring Florida crash data before and during the pandemic (and focusing on crashes where risky behaviors were observed), the empirical analysis of observed crash data suggests (using random parameters multinomial logit models of driver-injury severities with heterogeneity in means and variances) that the observed increase in injury severity during the COVID-19 pandemic (calendar year 2020) was likely due largely to fundamental changes in driver behavior and less to changes in the sample selectivity of observed crash data. The findings of this paper provide some initial guidance to future work that can begin to more rigorously explore and assess the role of selectivity and resulting identification issues that may be present when using observed crash data.

Developing robust and reliable statistical models to estimate, analyze, and understand crash data is a key element in various highway safety evaluation tasks. Crash data have characteristics not found in other data, including but not limited to the excess number of zero responses. The Negative Binomial-Lindley (NB-L) model has been proposed as a method to analyze data with many zero observations. In addition, the differences in various temporal and spatial factors result in variations of model coefficients among different groups of observations. A grouped random parameters model is a strategy to account for such unobserved heterogeneity. In this paper, we proposed the derivations and applications of the grouped random parameters negative binomial-Lindley model (G-RPNB-L) to account for the unobserved heterogeneity in crash data with many zero observations. We first illustrated our proposed model by designing a simulation study. The simulation study showed the ability of the proposed model to correctly estimate the coefficients. Then, we used an empirical dataset in Maine to show the application of the proposed model. We showed that the impact of weather variables denoting “Days with precipitation greater than 1.0 in.”, and “Days with temperature less than 32°F” varies across Maine counties. We also compared the proposed model with the NB, NB-L, and grouped random-parameters NB (G-RPNB) models using different goodness-of-fit metrics. The proposed G-RPNB-L model showed a superior fit compared to the other models.

A copula-based dependence approach accommodates various facets of dependence structures in building multivariate stochastic models. In existing studies, applications of copula for ordinal random variables are predominantly modeled by employing traditional ordered models (ordered logit/probit) while assuming the effects of parameters to remain the same across all observations. The methodological contributions of this study are grounded in addressing the abovementioned significant methodological gaps in the application of copula formulation by proposing a copula-based random parameters nominal-ordinal joint model construct of correlated random variables. Specifically, we propose and develop a random parameters binary logit-generalized ordered logit copula formulation while also complementing the proposed approach by accommodating the effects of unobserved heterogeneity in parameter estimates. To the best of the authors’ knowledge, this study is the first instance to incorporate generalized ordered formulation within copula in extant econometrics literature. Further, to obtain a direct effect of exogenous variables on dependence, we parameterize the copula dependence structure as a function of different covariates in six different copula structures including a wide range of dependency structures which represent radial symmetry and asymmetry, and asymptotic tail dependence. The empirical contributions of this study are grounded in the application of the proposed copula-based formulation by examining ‘active traveler (pedestrian and bicyclist) crash type’ and ‘active traveler injury severity outcomes’ as two dimensions of active travel injury severity mechanism. The model is estimated by using crash data for the years 2012 through 2018 from the state of Queensland, Australia, by employing a comprehensive set of exogenous variables. In addition, the analyses are further augmented by complementing the elasticity effects of exogenous variables.

In this study, a speed-route joint choice model considering traveler’s safety concerns is proposed to concurrently model traveler’s safety-oriented travel speed and route choice behavior. Specifically, the safe-speed choice behavior is modeled as a trade-off process between perceived traffic safety and efficiency using a disutility function. The safe-route choice behavior is described by the proposed Mean-excess Crash Risk Cost model, where the route safety is modeled as a random variable following a specific distribution, and traveler’s concerns about both reliability and unreliability aspects of safety variability are considered. The model is accommodative to account for the random nature and the traveler’s perception of traffic safety. Also, the travel time cost is considered, which is depicted as a parallel criterion of travel safety in the route choice model. Moreover, the heterogeneities of travelers’ safety concerns in both the choices of speed and route are considered in the proposed joint model. Then, the study formulated the equilibrium problem with the two behavior elements (speed and route) and two choice criteria (safety and time), based on the assumption that all travelers tend to maximize their disutility when choosing speed while minimizing their travel safety variability and travel time. To illustrate the model, Nguyen and Dupuis, Sioux falls, and Changsha arterial networks are conducted as numerical studies. The result demonstrates the model’s capability in depicting travelers’ trade-off between safety and time when selecting the optimal travel speed. Considering the impact of route safety unreliability makes the model sensible to describe travelers’ safety-concerned route choice behavior. The model is also flexible to account for travelers’ crash risk aversion heterogeneity.

Examining crash risk in the highly anticipated connected environment is hindered by its novelty and the consequent scarcity of relevant data. This study proposes an Extreme Value Theory approach to examine and quantify mandatory lane-changing crash risk in the traditional and connected environments using traffic conflict techniques. The CARRS-Q advanced driving simulator was utilised to collect trajectory data of 78 participants performing mandatory lane-changing manoeuvres in three randomised driving conditions: baseline (without driving aids), connected environment with perfect communication, and connected environment with communication delay. Using the exceedance statistics theory (also known as a Peak Over Threshold approach corresponding to Generalised Pareto distribution), three separate models corresponding to each driving condition were developed. Driving-related factors obtained from the driving simulator data, such as speeds, spacings, lag gaps, and remaining distances, as well as driver demographics, were used as input variables to these models. Relative crash risk analysis and characteristics of the fitted Generalised Pareto distributions were employed as indicators of safety. The findings suggest that the connected environment significantly reduces mandatory lane-changing crash risk compared with the baseline condition, with the highest risk reduction observed in the perfect communication condition. While the crash risk of the communication delay condition is higher than that of the perfect communication condition, it is lower than the baseline condition. Furthermore, a comparison of the developed model to its counterpart (i.e., Block Maxima approach) showed the better performance of the adopted approach. The findings of this study provide insights into the positive impact of the connected environment on the safety of mandatory lane-changing manoeuvres as well as confirm the veracity of Peak Over Threshold models in estimating crash risk using traffic conflict data.

The current study contributes to safety literature by incorporating the influence of temporal factors (observed and unobserved) within a multivariate model system for medical professional generated body region specific injury severity score. For this purpose, we adopt a hybrid econometric modeling approach that accommodates for the unobserved factors using two mechanisms. First, we parameterize unobserved temporal factor variation through the customization of the variance by time cohort (heteroscedasticity). Second, the common unobserved factors affecting severity across various body regions is accommodated through traditional random parameter consideration process. The proposed model system is estimated using data drawn from the National Automotive Sampling System-Crashworthiness Data System (NASS-CDS) database for the time cohorts 2003, 2006, 2009, 2012, and 2015. For the current analysis, we consider 6-point Abbreviated Injury Scale (AIS) for eight body regions (head, face, neck, abdomen, thorax, spine, lower extremity, and upper extremity). The proposed model system offers interesting insights on body region severity evolution over time. The model estimation is augmented with post-estimation exercises including hold-out sample validation analysis, illustrative policy analysis and extensive elasticity effect computation.

Numerous statistical and data-driven modeling frameworks have estimated rear-end crashes and crash-prone events from macroscopic traffic states which are at the heart of traffic flow modelling and control. However, existing frameworks focus on critical events and exclude a vast majority of safer interactions, which are essential information with respect to identifying the trade-offs between congestion management and rear-end crash prevention.This study proposes a flexible conflict-based framework to extract safety information from freeway macroscopic traffic state variables (i.e., speed and density) by utilizing the information from all underlying car-following interactions. Time spent in conflict (TSC) is introduced as the total time spent by all vehicles in rear-end conflicts based on a given conflict measure and a threshold to be determined flexibly. Using the NGSIM vehicle trajectory dataset, we show that the proportion of stopping distance (PSD) is more desirable than several event-based conflict measures (e.g., time to collision) for describing TSC based on macroscopic state variables. Besides, it is shown that PSD provides explicit safety information about the entire travel time for each macroscopic state because it applies to all car-following interactions.This paper proposes a hybrid methodological framework combining probabilistic and machine learning models to develop the relationships between safety and macroscopic state variables within a flexible conflict-based safety assessment framework. At first, probabilistic and Machine learning models are separately developed to estimate PSD-based TSC using only macroscopic stte variables. Each approach is evaluated comprehensively against empirical observations using the NGSIM vehicle trajectory dataset. While the machine learning approach has better predictive accuracy for a fixed rear-end conflict threshold (i.e., PSDcr), the probabilistic approach has a better explaining capability and captures TSC using flexible conflict thresholds. Utilizing the advantages of these two approaches, the proposed hybrid framework satisfactorily predicts TSC corresponding to PSD